Cas no 105108-20-1 (2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-)

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- structure
105108-20-1 structure
Product Name:2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-
CAS No:105108-20-1
MF:C15H22O2
MW:234.333984851837
CID:218629
PubChem ID:14681770
Update Time:2025-04-19

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-
    • Ligucyperonol
    • 1b-Hydroxy-a-cyperone
    • 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-, [4R-(4a,4aa,7a)]-
    • 1beta-Hydroxy-alpha-cyperone
    • 1β-Hydroxy-α-cyperone
    • [ "1β-Hydroxy-α-cyperone" ]
    • CHEMBL462897
    • HY-N3384
    • AKOS032962640
    • F92790
    • (4R,4aR,7R)-4-hydroxy-1,4a-dimethyl-7-prop-1-en-2-yl-3,4,5,6,7,8-hexahydronaphthalen-2-one
    • 105108-20-1
    • DTXSID801317529
    • CS-0024062
    • FS-10552
    • (4R)-4,4a,5,6,7,8-Hexahydro-4beta-hydroxy-1,4abeta-dimethyl-7beta-(1-methylethenyl)naphthalen-2(3H)-one
    • Inchi: 1S/C15H22O2/c1-9(2)11-5-6-15(4)12(7-11)10(3)13(16)8-14(15)17/h11,14,17H,1,5-8H2,2-4H3/t11-,14-,15-/m1/s1
    • InChI Key: MROVETGJOLYNJI-KCPJHIHWSA-N
    • SMILES: O[C@@H]1CC(C(C)=C2C[C@H](C(=C)C)CC[C@]21C)=O

Computed Properties

  • Exact Mass: 234.16200
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 123.5-124.5 ºC (isopropyl ether hexane )
  • Solubility: Very slightly soluble (0.4 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 3.01910

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Security Information

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L63250-5mg
(4R,4aR,7R)-4-hydroxy-1,4a-dimethyl-7-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
105108-20-1
5mg
¥4480.0 2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4438-1 mg
Ligucyperonol
105108-20-1
1mg
¥2275.00 2022-04-26
TargetMol Chemicals
TN4438-1mg
Ligucyperonol
105108-20-1
1mg
¥ 2275 2024-07-20
TargetMol Chemicals
TN4438-1 mg
Ligucyperonol
105108-20-1 98%
1mg
¥ 2,275 2023-07-11
A2B Chem LLC
AE23513-5mg
Ligucyperonol
105108-20-1 98.0%
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$660.00 2024-04-20

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Related Literature

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